Cas no 35356-56-0 (N-Phenyl-5-pyridin-3-yl-1,3,4-thiadiazol-2-amine)

• Product Name: N-Phenyl-5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
• CAS No: 35356-56-0
• Molecular Formula: C₁₃H₁₀N₄S
• Molecular Weight: 254.31
• MDL: MFCD01419684
• CID: 3047174
• PubChem ID: 946930

N-Phenyl-5-pyridin-3-yl-1,3,4-thiadiazol-2-amine Properties

Names and Identifiers

• N-Phenyl-5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
• MLS001173599
• NSC-822095
• N-phenyl-N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]amine
• HMS2860K08
• AKOS005640600
• MLS-0321973.0001
• Z56830046
• MEZDSYWXAWCEEH-UHFFFAOYSA-N
• SMR000538682
• N-phenyl-5-(pyridin-3-yl)-1,3,4-thiadiazol-2-amine
• cid_946930
• 35356-56-0
• STK500524
• STL035117
• AF-399/12856063
• N-phenyl-5-(3-pyridinyl)-1,3,4-thiadiazol-2-amine
• SCHEMBL174170
• NSC822095
• N-[(2Z)-5-(pyridin-3-yl)-1,3,4-thiadiazol-2(3H)-ylidene]aniline
• BDBM96050
• phenyl-[5-(3-pyridyl)-1,3,4-thiadiazol-2-yl]amine
• AKOS001034148
• CHEMBL1472164
• N-phenyl-5-pyridin-3-yl-1,3,4-thiadiazol-2-amine

• MDL： MFCD01419684
• InChIKey： MEZDSYWXAWCEEH-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10N4S/c1-2-6-11(7-3-1)15-13-17-16-12(18-13)10-5-4-8-14-9-10/h1-9H,(H,15,17)
• SMILES： C1=CC=C(C=C1)NC2=NN=C(S2)C3=CN=CC=C3

Computed Properties

• Exact Mass: 254.06261751g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 254.06261751g/mol
• Heavy Atom Count: 18
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines